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Compound of Interest

Compound Name: 2-Ethylhex-5-enal

Cat. No.: B14863040 Get Quote

Introduction

2-Ethylhex-2-enal (CAS No. 645-62-5) is a valuable intermediate in organic synthesis, notably

in the production of insecticides and fragrances.[1][2] Its purification is critical to ensure the

quality and yield of subsequent reactions. Distillation is the primary method for purifying 2-

Ethylhex-2-enal. However, its chemical structure—an unsaturated aldehyde—necessitates

careful control of distillation conditions to prevent side reactions such as polymerization, self-

condensation, and oxidation.[3] This document provides detailed protocols for the atmospheric

and vacuum distillation of 2-Ethylhex-2-enal.

Physicochemical Properties and Distillation
Considerations
2-Ethylhex-2-enal is a colorless to yellowish liquid with a characteristic sharp odor.[3] Its

relevant physical properties for distillation are summarized below.
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Property Value Source

Molecular Formula C8H14O [1]

Molecular Weight 126.20 g/mol [4]

Boiling Point (Atmospheric

Pressure)
175-179 °C at 760 mmHg [5][6]

Boiling Point (Reduced

Pressure)
73 °C at 10 mmHg[7]

35-47 °C at 0.05 mbar [8]

Density ~0.83-0.85 g/mL [5]

Flash Point 50.56 °C - 53.3 °C [6]

Thermal Stability and Reactivity:

2-Ethylhex-2-enal is susceptible to several degradation pathways under distillation conditions:

Oxidation: As an aldehyde, it can be readily oxidized to the corresponding carboxylic acid,

especially in the presence of air.[3] This process, known as autoxidation, can be initiated by

light and catalyzed by transition metal salts.[3]

Polymerization and Condensation: Aldehydes, particularly unsaturated ones, can undergo

self-condensation or polymerization reactions. These reactions are often exothermic and can

be catalyzed by acidic or basic impurities.[3]

Decomposition: When heated to decomposition, it can emit acrid smoke and irritating fumes.

[1]

To mitigate these issues, the addition of antioxidants or stabilizers is recommended, and

distillation under reduced pressure is often preferred to lower the required temperature.

Experimental Workflow for Distillation
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Pre-Distillation

Distillation

Post-Distillation

Crude 2-Ethylhex-2-enal

Aqueous Wash (e.g., NaHCO3)

Drying (e.g., MgSO4)

Add Stabilizer (e.g., Hydroquinone)

Assemble Fractional Distillation Apparatus

Charge the Flask

Heat and Collect Fractions

Monitor Temperature and Pressure Collect Purified Fractions

Analyze Purity (GC, NMR)

Store Under Inert Atmosphere
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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